N-(5-Aminopentyl)acetamide

• CAS No.: 32343-73-0
• Product Name: N-(5-Aminopentyl)acetamide
• Molecular Formula: C₇H₁₆N₂O
• Molecular Weight: 144.21 g/mol
• IUPAC Name: N-(5-aminopentyl)acetamide
• Standard InChI: InChI=1S/C7H16N2O/c1-7(10)9-6-4-2-3-5-8/h2-6,8H2,1H3,(H,9,10)
• Standard InChIKey: RMOIHHAKNOFHOE-UHFFFAOYSA-N
• SMILES: CC(=O)NCCCCCN
• Canonical SMILES: CC(=O)NCCCCCN
• Physical Description: Solid
• Description: N-acetylcadaverine is an N-substituted cadaverine that is cadaverine in which one of the amino groups has been converted to the corresponding acetamide. It has a role as a human metabolite. It is a secondary carboxamide, a primary amino compound, a member of acetamides and a N-substituted cadaverine. It derives from a cadaverine. It is a conjugate base of a N-acetylcadaverine(1+).; N-Acetylcadaverine belongs to the class of organic compounds known as acetamides. These are organic compounds with the general formula RNHC(=O)CH3, where R= organyl group. N-Acetylcadaverine is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). N-Acetylcadaverine has been detected in multiple biofluids, such as feces, urine, and blood. N-Acetylcadaverine can be biosynthesized from cadaverine.
• Synonyms: monoacetylcadaverine
• Reference: [1]. Dela Vega AL, et al. Polyamines decrease Escherichia coli outer membrane permeability.[2]. Kojima S, et al. Molecular basis for the maintenance of envelope integrity in Selenomonas ruminantium:cadaverine biosynthesis and covalent modification into the peptidoglycan play a major role. J Nutr Sci Vitaminol (Tokyo). 2012;58(3):153-60.
• PubChem Compound: 189087
• Last Modified: Nov 11 2021